Cas no 484039-09-0 (N-(4-quinolinyl)-2-pyrazinecarboxamide)

• Product Name: N-(4-quinolinyl)-2-pyrazinecarboxamide
• CAS No: 484039-09-0
• MF: C₁₄H₁₀N₄O
• MW: 250.255402088165
• CID: 1518773
• PubChem ID: 1137127
• Update Time: 2025-04-21

N-(4-quinolinyl)-2-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Quinolinyl)-2-pyrazinecarboxamide
• Pyrazinecarboxamide, N-4-quinolinyl- (9CI)
• N-(Quinolin-4-yl)pyrazine-2-carboxamide
• 484039-09-0
• SCHEMBL3804619
• N-(4-quinolinyl)-2-pyrazinecarboxamide

• Inchi： 1S/C14H10N4O/c19-14(13-9-15-7-8-17-13)18-12-5-6-16-11-4-2-1-3-10(11)12/h1-9H,(H,16,18,19)
• InChI Key： LBBKWUZQJKCBJX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)NC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 250.0856
• Monoisotopic Mass: 250.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.77